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Introduction

Flufenoximacil, developed and patented by Qingdao KingAgroot CropScience Co., Ltd., is a
next-generation, non-selective, contact herbicide.[1] It represents a significant advancement in
the agrochemical industry, being the first new non-selective herbicide compound introduced in
nearly 40 years.[2] Marketed under the trade name Kuairufeng, Flufenoximacil provides a
novel solution for managing a broad spectrum of weeds, including those resistant to
mainstream herbicides like glyphosate and glufosinate.[1][3] Its development underscores
KingAgroot's commitment to innovative research and development in crop protection.[4] This
technical guide details the discovery, mechanism of action, biological efficacy, and chemical
properties of Flufenoximacil.

Discovery and Development Pathway

The journey of Flufenoximacil from laboratory concept to commercial product follows a
rigorous, multi-stage process typical of modern agrochemical development. KingAgroot's
strategic R&D pipeline has successfully brought several patented compounds to market, with
Flufenoximacil being a key component of its second wave of innovations launched since
2024. The International Organization for Standardization (ISO) provisionally approved the
common name "Flufenoximacil” in June 2022.[4][5] Following this, it gained registration in
Cambodia and was officially approved for registration in China in September 2024, leading to a
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highly successful market launch the same year.[2][6][7][8][9] KingAgroot has also partnered
with Nufarm to develop and register the molecule for the Australian market, with trials
underway.[7][8][9][10]
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Caption: Generalized workflow for herbicide discovery and development.
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Chemical Properties and Synthesis

Flufenoximacil belongs to the phenyluracil chemical class of herbicides.[4][11] Its chemical
structure is complex, featuring multiple stereocenters, which contributes to its high efficacy.[11]

Table 1: Chemical Identification of Flufenoximacil

Property Identifier

Common Name Flufenoximacil
Development Code QYNS101

CAS Registry No. 2759011-88-4[11][12][13]

methyl (2R)-2-{[(E)-({2-chloro-4-fluoro-5-[3-
methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-

IUPAC Name dihydropyrimidin-1(2H)-
yl]phenyl}methylidene)amino]oxy}propanoate[11
113]

Chemical Formula C17H14CIFaN3Os[11][12][13]

Molecular Mass 451.76

Herbicide Class N-phenylimide; Phenyluracil[11][12]

The synthesis of Flufenoximacil is a multi-step process that involves the creation of key
bicyclic intermediates, followed by coupling reactions to assemble the final molecular structure.
[3] The final stages involve rigorous purification and formulation into a stable, usable product
for agricultural application.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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